Cas no 22464-36-4 (1-Butanol, 2-amino-2-methyl-, (2S)-)

• Product Name: 1-Butanol, 2-amino-2-methyl-, (2S)-
• CAS No: 22464-36-4
• MF: C₅H₁₃NO
• MW: 103.162821531296
• CID: 1410412
• PubChem ID: 42579762
• Update Time: 2025-04-20

1-Butanol, 2-amino-2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-amino-2-methyl-, (2S)-
• (2S)-2-amino-2-methylbutan-1-ol
• isovalinol
• DTXSID00654840
• SCHEMBL14563019
• (S)-2-Amino-2-methylbutan-1-ol
• 22464-36-4
• (S)-2-Amino-2-methyl-1-butanol

• Inchi： 1S/C5H13NO/c1-3-5(2,6)4-7/h7H,3-4,6H2,1-2H3/t5-/m0/s1
• InChI Key： QHKGDMNPQAZMKD-YFKPBYRVSA-N
• SMILES： OC[C@](C)(CC)N

Computed Properties

• Exact Mass: 103.09979
• Monoisotopic Mass: 103.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25
• LogP: 0.80640